Cas no 1110784-72-9 (3-(Bromomethyl)-3-methylhept-1-ene)

• Product Name: 3-(Bromomethyl)-3-methylhept-1-ene
• CAS No: 1110784-72-9
• MF: C₉H₁₇Br
• MW: 205.135282278061
• CID: 5282211
• Update Time: 2025-06-11

3-(Bromomethyl)-3-methylhept-1-ene Chemical and Physical Properties

Names and Identifiers

• 3-(BROMOMETHYL)-3-METHYLHEPT-1-ENE
• 1-Heptene, 3-(bromomethyl)-3-methyl-
• 3-(Bromomethyl)-3-methylhept-1-ene

• Inchi： 1S/C9H17Br/c1-4-6-7-9(3,5-2)8-10/h5H,2,4,6-8H2,1,3H3
• InChI Key： OYIIFNKDHRWCHH-UHFFFAOYSA-N
• SMILES： BrCC(C=C)(C)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 98.9
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 3-(Bromomethyl)-3-methylhept-1-ene

3-(Bromomethyl)-3-methylhept-1-ene: A Comprehensive Overview

The compound 3-(Bromomethyl)-3-methylhept-1-ene, identified by the CAS number 1110784-72-9, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromomethyl group attached to a heptene backbone. The presence of the bromine atom introduces interesting reactivity, making this compound a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of 3-(Bromomethyl)-3-methylhept-1-ene in synthetic chemistry. Researchers have explored its use as an intermediate in the synthesis of complex organic molecules. For instance, its ability to undergo elimination reactions has been leveraged to construct alkenes with high regioselectivity. This property is particularly useful in the development of novel pharmaceutical agents and agrochemicals.

The synthesis of 3-(Bromomethyl)-3-methylhept-1-ene involves a multi-step process that typically begins with the bromination of a suitable alkene precursor. Advanced techniques such as radical bromination and electrophilic addition have been employed to achieve high yields and purity. The optimization of reaction conditions, including temperature and solvent selection, has been a focal point in recent investigations to enhance the efficiency of this synthesis.

In terms of applications, 3-(Bromomethyl)-3-methylhept-1-ene has found utility in the production of specialty chemicals. Its role as a building block in organic synthesis has been underscored by its participation in various coupling reactions, such as Suzuki-Miyaura and Heck reactions. These reactions are pivotal in constructing biologically active molecules with intricate architectures.

Moreover, the compound's stability under various storage conditions has been thoroughly investigated. Studies have shown that 3-(Bromomethyl)-3-methylhept-1-ene exhibits good thermal stability, making it suitable for long-term storage without significant degradation. This attribute is crucial for its use in industrial settings where consistent quality is paramount.

Environmental considerations are also a key area of focus for this compound. Research into its biodegradation pathways has revealed that it undergoes microbial transformation under aerobic conditions, leading to the formation of innocuous byproducts. This information is vital for assessing its environmental impact and ensuring sustainable practices during its production and use.

Looking ahead, the potential applications of 3-(Bromomethyl)-3-methylhept-1-ene continue to expand as new synthetic methodologies emerge. Its integration into green chemistry practices is an area that warrants further exploration, particularly in the context of developing eco-friendly manufacturing processes.

In conclusion, 3-(Bromomethyl)-3-methylhept-1-ene stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in modern organic synthesis. As research progresses, we can expect even more innovative uses for this compound, solidifying its position as a key player in the chemical industry.